Cas no 17229-59-3 (Piperazine,1,4-bis(isopropoxyacetyl)- (8CI))

Piperazine,1,4-bis(isopropoxyacetyl)- (8CI) structure
17229-59-3 structure
Product Name:Piperazine,1,4-bis(isopropoxyacetyl)- (8CI)
CAS No:17229-59-3
MF:C14H26N2O4
MW:286.367244243622
CID:168130
PubChem ID:205041
Update Time:2025-04-19

Piperazine,1,4-bis(isopropoxyacetyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis(isopropoxyacetyl)- (8CI)
    • 1,4-Bis(isopropoxyacetyl)piperazine
    • 2-propan-2-yloxy-1-[4-(2-propan-2-yloxyacetyl)piperazin-1-yl]ethanone
    • 17229-59-3
    • BRN 0809111
    • Piperazine, 1,4-bis(isopropoxyacetyl)-
    • DTXSID90938121
    • 1,1'-(Piperazine-1,4-diyl)bis{2-[(propan-2-yl)oxy]ethan-1-one}
    • SCHEMBL26318126
    • Inchi: 1S/C14H26N2O4/c1-11(2)19-9-13(17)15-5-7-16(8-6-15)14(18)10-20-12(3)4/h11-12H,5-10H2,1-4H3
    • InChI Key: BTLCBGDIKOJAQS-UHFFFAOYSA-N
    • SMILES: O(C(C)C)CC(N1CCN(C(COC(C)C)=O)CC1)=O

Computed Properties

  • Exact Mass: 286.18938
  • Monoisotopic Mass: 286.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.086
  • Boiling Point: 436.1°Cat760mmHg
  • Flash Point: 217.5°C
  • Refractive Index: 1.482
  • PSA: 59.08
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